Cas no 7668-28-2 (3-amino-1lambda6,2-benzothiazole-1,1-dione)

• Product Name: 3-amino-1lambda6,2-benzothiazole-1,1-dione
• CAS No: 7668-28-2
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD06378227
• CID: 47640
• PubChem ID: 64786
• Update Time: 2025-10-30

3-amino-1lambda6,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Aminobenzo[d]isothiazole 1,1-dioxide
• 1,1-dioxo-1,2-benzothiazol-3-amine
• 1,1-Dioxo-1H-1lambda*6*-benzo[d]isothiazol-3-ylamine
• 1,2-BENZISOTHIAZOL-3-AMINE 1,1-DIOXIDE
• 3-Aminobenzisothiazole-S,S-dioxide
• 1,2-benzothiazol-3-amine 1,1-dioxide
• 3-amino-1,2-benzisothiazole 1,1-dioxide
• 3-amino-1,2-benzisothiazole-1,1-dioxide
• 3-amino-1,2-benzothiazole 1,1-dioxide
• 3-Iminosaccharin
• AG-H-06157
• benzo[d]isothiazol-3-ylamine 1,1-dioxide
• F2124-0446
• pseudo-saccharinamide
• saccharin imide
• NSC331994
• HMS1698P05
• MFCD06378227
• FT-0677770
• 3-AMINOBENZ(D)ISOTHIAZOLE-1,1-DIOXIDE
• 7668-28-2
• 85KM32M9L4
• QNOQSOJREDRYBC-UHFFFAOYSA-N
• 1,2-Benzisothiazol-3-amine, 1,1-dioxide;3-Aminobenzo[d]isothiazole 1,1-dioxide
• SCHEMBL299692
• EN300-11834
• 3-amino-1??,2-benzothiazole-1,1-dione
• AKOS000296765
• NSC-331994
• ALLYLISOPROPYLSULPHIDE
• 3-Aminobenzo[d]isothiazole1,1-dioxide
• Q27269651
• NSC 331994
• 3-Imino-1,2-benzisothiazoline 1,1-dioxide
• UNII-85KM32M9L4
• DTXSID40227476
• 3-amino-1lambda6,2-benzothiazole-1,1-dione
• CHEMBL4069780
• 1,2-Benzisothiazol-3-amine, 1,1-dioxide
• F77314
• 3-Aminobenz[d]isothiazole-1,1-dioxide
• AS-18540
• A23690
• Z57989305
• 1,2-Benzisothiazol-3-amine, 1,1-dioxide (9CI)
• STL291215
• DTXCID40149967

• MDL： MFCD06378227
• Inchi： 1S/C7H6N2O2S/c8-7-5-3-1-2-4-6(5)12(10,11)9-7/h1-4H,(H2,8,9)
• InChI Key： QNOQSOJREDRYBC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N)=N1)(=O)=O

Computed Properties

• Exact Mass: 182.01508
• Monoisotopic Mass: 182.014998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 80.9

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 309-311°C
• Boiling Point: 413.8±28.0 °C at 760 mmHg
• Flash Point: 204.1±24.0 °C
• PSA: 73.05
• LogP: 1.31090
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-amino-1lambda6,2-benzothiazole-1,1-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-amino-1lambda6,2-benzothiazole-1,1-dione

3-amino-1lambda6,2-benzothiazole-1,1-dione (CAS No. 7668-28-2): A Comprehensive Overview

The compound 3-amino-1lambda6,2-benzothiazole-1,1-dione (CAS No. 7668-28-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic compound, featuring a benzothiazole core with an amino substituent, is often studied for its role in pharmaceutical research, material science, and agrochemical development. Its sulfone functional group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In the context of current scientific trends, researchers are increasingly exploring nitrogen-containing heterocycles like 3-amino-1lambda6,2-benzothiazole-1,1-dione for their potential in drug discovery. The molecule's benzothiazole scaffold is particularly noteworthy, as it is a common motif in bioactive compounds targeting neurological disorders and infectious diseases. Recent studies have highlighted its potential as a precursor for antioxidant and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions.

From a material science perspective, CAS No. 7668-28-2 has been investigated for its utility in designing advanced functional materials. Its ability to form stable complexes with metals makes it a candidate for applications in catalysis and sensors. Additionally, its photophysical properties are of interest for developing organic electronics, such as OLEDs and photovoltaic devices, which are currently hot topics in sustainable technology.

Environmental considerations also play a role in the study of 3-amino-1lambda6,2-benzothiazole-1,1-dione. With increasing regulatory focus on green chemistry, researchers are exploring eco-friendly synthesis routes for this compound. Questions like *"How can 7668-28-2 be synthesized with minimal waste?"* or *"What are the biodegradation pathways of benzothiazole derivatives?"* are frequently searched in academic and industrial circles, reflecting the shift toward sustainable practices.

In summary, 3-amino-1lambda6,2-benzothiazole-1,1-dione (CAS No. 7668-28-2) is a multifaceted compound with broad relevance across scientific disciplines. Its structural versatility, combined with emerging applications in healthcare and renewable energy, ensures its continued prominence in research. As interest grows in heterocyclic chemistry and functional materials, this molecule is poised to remain a key subject of innovation and discovery.